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Compound Name: Flt3-IN-10

Cat. No.: B10854514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in the

proliferation and differentiation of hematopoietic stem cells.[1] Activating mutations in the FLT3

gene are prevalent in acute myeloid leukemia (AML), making it a key therapeutic target.[2][3][4]

Flt3-IN-10 is a potent inhibitor of FLT3, showing potential for the treatment of FLT3-mutated

AML.[5][6][7] Proper preparation of Flt3-IN-10 stock solutions is crucial for accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Flt3-IN-10 stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Physicochemical Properties and Solubility
A summary of the key properties of Flt3-IN-10 is presented below. This data is essential for

calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value Reference

Synonyms
2-Oxazolamine, 5-(4-

fluorophenyl)-N-phenyl-
[5]

Molecular Formula C₁₅H₁₁FN₂O [5][6]

Molecular Weight 254.26 g/mol [5][6][7]

Appearance Crystalline solid [8][9]

Solubility in DMSO 55 mg/mL (216.31 mM) [5]

Recommended Materials and Equipment
Flt3-IN-10 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (polypropylene or glass)[10]

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a concentrated stock solution of Flt3-IN-10 in DMSO.

It is recommended to prepare a high-concentration stock (e.g., 10 mM or 50 mM) which can

then be diluted to the final working concentration for experiments.

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

1. Calculate Mass of Flt3-IN-10

2. Weigh Flt3-IN-10 Powder

3. Add DMSO to Powder

4. Vortex Vigorously

5. Sonicate if Necessary

6. Visually Inspect for Clarity

If particulates remain

7. Aliquot into Tubes

If fully dissolved

8. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Flt3-IN-10 DMSO stock solution.
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Step-by-Step Procedure
Determine Required Concentration and Volume: Decide on the desired final concentration

(e.g., 10 mM) and volume of the stock solution.

Calculate the Mass of Flt3-IN-10: Use the following formula to calculate the mass of Flt3-IN-
10 powder required: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol )

Weigh the Compound: Accurately weigh the calculated mass of Flt3-IN-10 powder using a

calibrated analytical balance and place it into a sterile vial.

Add DMSO: Add the calculated volume of high-purity DMSO to the vial containing the Flt3-
IN-10 powder. It is advisable to use newly opened DMSO, as hygroscopic (water-absorbing)

DMSO can impact the solubility of some compounds.[11]

Dissolve the Compound:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonication is recommended to facilitate dissolution.

[5] Sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound

over time, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[5]

Store Properly: Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term

storage.[5][6][7]

Stock Solution Calculation Examples
The table below provides the required mass of Flt3-IN-10 and volume of DMSO to prepare

stock solutions of common concentrations.[7]
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Desired Stock
Concentration

Volume of Stock
Solution

Mass of Flt3-IN-10
Required

Volume of DMSO to
Add

1 mM 1 mL 0.254 mg 1 mL

5 mM 1 mL 1.271 mg 1 mL

10 mM 1 mL 2.543 mg 1 mL

50 mM 1 mL 12.713 mg 1 mL

Note: Calculations are based on a Molecular Weight of 254.26 g/mol .

Storage and Stability
Proper storage is critical to maintaining the integrity and activity of the Flt3-IN-10 stock solution.

Condition
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [5]

In DMSO -80°C 6 months to 1 year [5][6][7]

In DMSO -20°C 1 month [6][7]

Short-term (in DMSO) 4°C Up to 1 week [5]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting is the most effective way to prevent this.[5] Studies on various compounds in

DMSO show no significant loss after up to 11-25 cycles, but minimizing cycles is best

practice.[10][12]

Protect from Light: For some inhibitors, light protection is recommended during storage.[6]

Working Dilutions: When preparing working dilutions for cell-based assays, the final

concentration of DMSO should typically not exceed 0.1% to avoid solvent-induced

cytotoxicity.[5]
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FLT3 Signaling Pathway and Inhibition
Flt3-IN-10 exerts its therapeutic effect by inhibiting the FLT3 signaling cascade. Under normal

conditions, the binding of FLT3 Ligand (FL) to the FLT3 receptor induces dimerization and

autophosphorylation, activating downstream pathways like PI3K/AKT, RAS/MAPK, and

JAK/STAT5.[3][13] These pathways are crucial for cell survival and proliferation. In AML,

mutations can lead to constitutive, ligand-independent activation of this pathway. Flt3-IN-10
blocks the kinase activity, thereby inhibiting these downstream signals and inducing apoptosis

in cancer cells.
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Caption: Simplified FLT3 signaling pathway and the inhibitory action of Flt3-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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